Cas no 1483129-37-8 (3-(4H-1,2,4-triazole-3-carbonyl)pyridine)

• Product Name: 3-(4H-1,2,4-triazole-3-carbonyl)pyridine
• CAS No: 1483129-37-8
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 4601807
• Update Time: 2025-06-15

3-(4H-1,2,4-triazole-3-carbonyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(4H-1,2,4-triazole-3-carbonyl)pyridine
• Methanone, 3-pyridinyl-1H-1,2,4-triazol-5-yl-

• Inchi： 1S/C8H6N4O/c13-7(8-10-5-11-12-8)6-2-1-3-9-4-6/h1-5H,(H,10,11,12)
• InChI Key： AKQMGFOUEMIPJW-UHFFFAOYSA-N
• SMILES： C(C1=CC=CN=C1)(C1NN=CN=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives

Additional information on 3-(4H-1,2,4-triazole-3-carbonyl)pyridine

3-(4H-1,2,4-Triazole-3-carbonyl)pyridine (CAS No. 1483129-37-8): A Comprehensive Overview of Its Properties and Applications

3-(4H-1,2,4-Triazole-3-carbonyl)pyridine (CAS No. 1483129-37-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a pyridine ring with a 1,2,4-triazole moiety, creating a versatile scaffold for drug discovery and material science applications. Its molecular formula is C₈H₆N₄O, with a molecular weight of 174.16 g/mol, making it an ideal candidate for small-molecule therapeutics.

Recent studies highlight the growing interest in triazole derivatives, particularly in the context of antimicrobial resistance (AMR), a global health crisis. Researchers are exploring 3-(4H-1,2,4-triazole-3-carbonyl)pyridine as a potential enzyme inhibitor targeting bacterial or fungal pathogens. Its hydrogen-bonding capacity and aromatic stacking properties enable interactions with biological targets, a feature frequently searched in AI-driven drug design platforms. This aligns with the trending focus on computational chemistry and machine learning in molecular optimization.

In material science, this compound’s thermal stability (decomposition temperature >250°C) and photophysical properties make it relevant for organic electronics, such as OLEDs or photocatalysts. Users searching for "triazole-based semiconductors" or "nitrogen-rich heterocycles for energy storage" will find this compound structurally intriguing. Its solubility in polar aprotic solvents (e.g., DMSO) further supports its utility in solution-processed thin films.

Synthetic routes to 3-(4H-1,2,4-triazole-3-carbonyl)pyridine often involve cyclocondensation reactions between pyridine-3-carboxylic acid derivatives and hydrazine precursors. Optimized protocols emphasize atom economy and green chemistry principles, addressing the demand for eco-friendly synthesis in peer-reviewed literature. Analytical characterization typically includes NMR, HPLC, and mass spectrometry, with purity thresholds exceeding 98% for research-grade samples.

From a commercial perspective, suppliers list this compound under keywords like "high-purity heterocyclic building blocks" or "pharmaceutical intermediates", reflecting its role in contract research organizations (CROs). Regulatory compliance is ensured through REACH and GMP standards, though it remains non-classified under hazardous categories. Safety data sheets (SDS) recommend standard laboratory precautions, aligning with occupational health guidelines.

Future directions may explore 3-(4H-1,2,4-triazole-3-carbonyl)pyridine in bioconjugation for targeted drug delivery or as a ligand in transition-metal catalysis. These applications resonate with trending searches on "click chemistry in biopharma" and "catalytic C-H activation". As interdisciplinary research expands, this compound’s structure-activity relationships (SAR) will likely be a focal point for patent filings and academic publications.